Cas no 1021136-39-9 (3,4-difluoro-N-pentylaniline)

• Product Name: 3,4-difluoro-N-pentylaniline
• CAS No: 1021136-39-9
• MF: C₁₁H₁₅F₂N
• MW: 199.24030995369
• CID: 5185768
• PubChem ID: 28579864
• Update Time: 2026-03-05

3,4-difluoro-N-pentylaniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 3,4-difluoro-N-pentyl-
• 3,4-difluoro-N-pentylaniline

• Inchi： 1S/C11H15F2N/c1-2-3-4-7-14-9-5-6-10(12)11(13)8-9/h5-6,8,14H,2-4,7H2,1H3
• InChI Key： KJYDKDJOFUZZKP-UHFFFAOYSA-N
• SMILES： C1(NCCCCC)=CC=C(F)C(F)=C1

Additional information on 3,4-difluoro-N-pentylaniline

Recent Advances in the Study of 1021136-39-9 and 3,4-difluoro-N-pentylaniline in Chemical Biology and Pharmaceutical Research

The chemical compound with the CAS number 1021136-39-9 and the product 3,4-difluoro-N-pentylaniline have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These compounds are of particular interest due to their potential applications in drug discovery, medicinal chemistry, and material science. This research brief aims to summarize the latest findings related to these compounds, focusing on their synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the role of 1021136-39-9 as a key intermediate in the synthesis of novel bioactive molecules. Its unique chemical structure allows for versatile modifications, making it a valuable building block in medicinal chemistry. Researchers have successfully utilized this compound in the development of inhibitors targeting specific enzymes involved in disease pathways, such as cancer and neurodegenerative disorders. The compound's stability and reactivity under various conditions have been thoroughly investigated, providing insights into its potential for scalable production.

3,4-difluoro-N-pentylaniline, on the other hand, has been explored for its role as a precursor in the synthesis of fluorinated aromatic compounds. Fluorination is a common strategy in drug design to enhance metabolic stability and bioavailability. Recent studies have demonstrated that this compound can be effectively incorporated into larger molecular frameworks, yielding derivatives with improved pharmacological properties. For instance, derivatives of 3,4-difluoro-N-pentylaniline have shown promising activity as kinase inhibitors, with potential applications in oncology.

One of the most notable advancements in this area is the development of a new synthetic route for 3,4-difluoro-N-pentylaniline, which offers higher yields and reduced environmental impact compared to traditional methods. This innovation has been documented in a recent publication in the Journal of Medicinal Chemistry, where researchers detailed a catalytic process that minimizes waste and improves efficiency. Such advancements are critical for the sustainable production of pharmaceutical intermediates.

In addition to synthetic applications, both compounds have been studied for their biological effects. Preliminary in vitro and in vivo studies suggest that 1021136-39-9 exhibits moderate cytotoxicity against certain cancer cell lines, while 3,4-difluoro-N-pentylaniline derivatives have shown selective inhibition of key signaling pathways. These findings underscore the potential of these compounds as leads for further drug development. However, more extensive preclinical studies are needed to fully evaluate their safety and efficacy.

In conclusion, the ongoing research on 1021136-39-9 and 3,4-difluoro-N-pentylaniline highlights their significance in chemical biology and pharmaceutical sciences. The development of novel synthetic methods and the exploration of their biological activities open new avenues for therapeutic innovation. Future studies should focus on optimizing these compounds for clinical applications and investigating their mechanisms of action in greater detail. This brief serves as a timely update for researchers and professionals in the field, providing a foundation for further exploration and collaboration.